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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15522960 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ABBV-467 is not publicly available. This

guidance is based on best practices for handling potent, investigational compounds and should

be supplemented by a thorough internal risk assessment and adherence to all institutional and

regulatory safety protocols.

As a potent and selective MCL-1 inhibitor, ABBV-467 is a valuable tool in cancer research.[1]

Due to its cytotoxic potential, demonstrated by its ability to induce apoptosis in cancer cell lines,

stringent safety measures are imperative to protect researchers and the laboratory

environment.[2][3][4] This document provides essential, immediate safety and logistical

information, including operational and disposal plans, to support the safe and effective use of

ABBV-467 in a research setting.

Personal Protective Equipment (PPE)
The primary route of exposure to potent compounds in a laboratory setting includes inhalation

of aerosols, skin contact, and accidental ingestion. Therefore, a multi-layered approach to PPE

is critical. The following table summarizes the recommended PPE for various laboratory

activities involving ABBV-467.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-

purifying respirator (PAPR) or

N95/N100 respirator-

Disposable, solid-front lab coat

with tight-fitting cuffs- Double-

gloving (e.g., nitrile gloves)-

Disposable sleeves- Safety

glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

essential. Double-gloving

provides an extra barrier

against contamination.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills exists.

Engineering controls like a

fume hood are the primary

means of protection.

In Vitro / In Vivo Dosing

- Lab coat- Safety glasses-

Appropriate gloves for the

solvent and compound

Focus on preventing skin

contact and eye exposure. The

specific procedure will dictate

the level of containment

needed.

Operational and Disposal Plans
A clear and well-defined workflow for handling and disposing of ABBV-467 and associated

waste is crucial to minimize the risk of exposure and environmental contamination.

Experimental Workflow for Safe Handling and Disposal
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Preparation

Experimentation

Cleanup & Decontamination

Waste Management

Don Appropriate PPE

Weigh ABBV-467 in a
Ventilated Enclosure

Dissolve in Appropriate Solvent
in a Fume Hood

Conduct Experiment

Decontaminate Work Surfaces

Doff PPE Correctly

Segregate Contaminated Waste

Label as 'Hazardous Waste'

Store in a Secure, Designated Area

Dispose via Approved
Hazardous Waste Vendor

Click to download full resolution via product page

General workflow for the safe handling and disposal of ABBV-467.
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Detailed Disposal Procedures
All materials that come into contact with ABBV-467 must be treated as hazardous waste. This

includes, but is not limited to:

Unused Compound: Dispose of through a certified hazardous waste vendor.

Contaminated Labware (e.g., vials, pipette tips): Collect in a designated, puncture-resistant,

and sealed container. Label as "Hazardous Waste" with the compound's name.

Contaminated PPE (e.g., gloves, lab coat): Carefully doff PPE to avoid self-contamination

and place it in a sealed bag or container labeled as hazardous waste.

Liquid Waste: Collect all liquid waste containing ABBV-467 in a clearly labeled, sealed, and

appropriate waste container.

All waste disposal must be carried out in accordance with local, state, and federal regulations.

[2][5][6]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to contain the

contamination and mitigate exposure risks.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: At a minimum, this should include a respirator, double gloves, a

disposable gown, and eye protection.

Contain the Spill: Use a chemical spill kit with absorbent pads to cover and contain the spill.

For powdered spills, gently cover with damp absorbent material to avoid creating dust.

Clean the Area: Once the spill is absorbed, carefully clean the area with an appropriate

deactivating solution or detergent and water.

Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as

hazardous waste.
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Report the Spill: Report the incident to the laboratory supervisor and the institution's

environmental health and safety department.

By adhering to these stringent safety protocols, researchers can safely handle ABBV-467,

enabling continued investigation into its therapeutic potential while ensuring a safe laboratory

environment for all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15522960?utm_src=pdf-body
https://www.benchchem.com/product/b15522960?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://apps.worcsacute.nhs.uk/KeyDocumentPortal/Home/DownloadFile/4375
https://ipservices.care/blog/safe-handling-of-cytotoxic-drugs-in-home-care-a-carers-guide
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.benchchem.com/product/b15522960#personal-protective-equipment-for-handling-abbv-467
https://www.benchchem.com/product/b15522960#personal-protective-equipment-for-handling-abbv-467
https://www.benchchem.com/product/b15522960#personal-protective-equipment-for-handling-abbv-467
https://www.benchchem.com/product/b15522960#personal-protective-equipment-for-handling-abbv-467
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15522960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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